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Compound of Interest

Compound Name: CCT365623

Cat. No.: B606556

For researchers and drug development professionals utilizing CCT365623, a potent and orally
active lysyl oxidase (LOX) inhibitor, adherence to proper disposal and handling protocols is
paramount to ensure laboratory safety and environmental compliance. This guide provides
essential, step-by-step procedures for the safe disposal of CCT365623, alongside critical
safety data and experimental insights to support your research endeavors.

Immediate Safety and Handling Protocols

Before handling CCT365623, it is crucial to be familiar with its safety profile. The compound is
not classified for physical or health hazards under the Globally Harmonized System (GHS).
However, standard laboratory safety precautions should always be observed.

Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses or goggles are recommended.

e Hand Protection: Wear appropriate chemical-resistant gloves.

» Body Protection: A lab coat or other protective clothing should be worn.
First Aid Measures:

» After Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms appear.[1]
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o After Skin Contact: Wash the affected area with soap and plenty of water.[1]

» After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[1]

o After Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention if discomfort
persists.[1]

CCT365623 Disposal Workflow

The disposal of CCT365623 must be conducted in accordance with all applicable federal, state,
and local regulations. While the substance is considered non-hazardous for transport, proper
waste management is essential.
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A flowchart illustrating the step-by-step procedure for the proper disposal of CCT365623.

Quantitative Data Summary

The following table summarizes key quantitative data for CCT365623 based on available
research.
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Parameter Value Species
ICs0 (LOX) 0.89 uM N/A

Oral Bioavailability (F%) 45% Mouse
Half-life (T1/2) PO 0.6 hours Mouse

Experimental Protocol: Inhibition of LOX

CCT365623 has been demonstrated to be a potent inhibitor of lysyl oxidase (LOX). The
following provides a generalized methodology for assessing its inhibitory activity.

Objective: To determine the half-maximal inhibitory concentration (ICso) of CCT365623 against
LOX.

Materials:

e Recombinant human LOX enzyme

e Amine oxidase substrate (e.g., a fluorescent substrate)

e CCT365623

o Assay buffer

» 96-well microplate

» Plate reader

Procedure:

» Prepare a series of dilutions of CCT365623 in the assay buffer.
e In a 96-well plate, add the LOX enzyme to each well.

» Add the different concentrations of CCT365623 to the wells. Include a control group with no
inhibitor.
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 Incubate the plate for a specified period to allow for the inhibitor to bind to the enzyme.
« Initiate the enzymatic reaction by adding the amine oxidase substrate to each well.

e Monitor the reaction kinetics (e.g., fluorescence) over time using a plate reader.

e Calculate the rate of reaction for each inhibitor concentration.

» Plot the reaction rates against the logarithm of the inhibitor concentrations and fit the data to
a dose-response curve to determine the 1Cso value.

Signaling Pathway of CCT365623

CCT365623 exerts its effects through the inhibition of LOX, which in turn modulates
downstream signaling pathways, notably impacting EGFR and AKT signaling.
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The inhibitory effect of CCT365623 on LOX and its downstream targets, EGFR and AKT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Comprehensive Safety and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606556#cct365623-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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